1,2,3-trimethylpiperidin-4-one, Mixture of diastereomers
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While specific research on TMP4 itself is limited, the presence of the piperidine ring and ketone functional group suggests potential applications in several scientific research areas:
Medically Relevant Scaffolds
The piperidine ring is a prevalent scaffold in numerous biologically active molecules, including pharmaceuticals []. Studies have explored piperidine derivatives for their potential as anticonvulsants, analgesics, and antidepressants []. TMP4, with its similar core structure, could be investigated for its potential biological activity in these areas.
Asymmetric Synthesis
Diastereomers offer opportunities for studying and developing asymmetric synthesis methods. Separating and analyzing the individual diastereomers of TMP4 could be valuable in understanding stereochemical effects in reactions and aid the development of more stereoselective synthetic strategies [].
Organic Chemistry Research
Ketones are versatile functional groups that participate in various organic reactions. TMP4, as a molecule containing a ketone, could be employed in studies exploring ketone reactivity or serve as a starting material for the synthesis of more complex molecules [].
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